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Compound of Interest

Compound Name: Oxypurinol-13C,15N2

Cat. No.: B12367198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of

Oxypurinol-13C,15N2, a stable isotope-labeled compound used in research and development.

Adherence to these procedures is critical for ensuring laboratory safety and regulatory

compliance.

I. Understanding the Compound: Safety and Hazard
Profile
Oxypurinol-13C,15N2 is a non-radioactive, isotopically labeled form of oxypurinol, the active

metabolite of allopurinol. While the isotopic labeling does not alter the chemical reactivity, the

compound should be handled with the same precautions as its unlabeled counterpart. Based

on the safety data for the parent compound, allopurinol, the following hazards should be

considered:

Toxicity: Toxic if swallowed.

Allergenic Potential: May cause an allergic skin reaction.

Organ Damage: May cause damage to organs through prolonged or repeated exposure,

including the blood, kidneys, nervous system, and liver.[1]

A summary of key safety information is provided in the table below.
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Hazard Category Description Primary Route of Exposure

Acute Toxicity (Oral)

Toxic if swallowed. The LD50

for the parent compound,

allopurinol, in mice is 78

mg/kg.[1]

Ingestion[1]

Skin Sensitization
May cause an allergic skin

reaction.
Skin Contact

Specific Target Organ Toxicity

(Repeated Exposure)

May cause damage to the

blood, kidneys, nervous

system, and liver.[1]

Ingestion

II. Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of Oxypurinol-
13C,15N2. This procedure should be performed in accordance with all applicable federal, state,

and local environmental control regulations.[1]

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including safety glasses, a lab coat, and nitrile gloves.

2. Waste Segregation:

Solid Waste:

Collect all solid Oxypurinol-13C,15N2 waste, including unused product and contaminated

materials (e.g., weigh boats, contaminated paper towels), in a designated, clearly labeled,

and sealed container.

The container should be labeled as "Hazardous Waste" and include the chemical name:

"Oxypurinol-13C,15N2".

Liquid Waste:
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If Oxypurinol-13C,15N2 has been dissolved in a solvent, the resulting solution must be

disposed of as hazardous liquid waste.

Collect the liquid waste in a sealed, properly labeled container. The label must identify all

chemical constituents, including the solvent and Oxypurinol-13C,15N2.

Empty Containers:

Handle uncleaned, empty containers as you would the product itself. They should be

triple-rinsed with a suitable solvent, and the rinsate collected as hazardous liquid waste.

3. Waste Storage:

Store waste containers in a designated, secure area away from incompatible materials, such

as strong oxidizing agents.[1]

The storage area should be cool, dry, and well-ventilated.[1]

4. Waste Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

Do not dispose of Oxypurinol-13C,15N2 down the drain or in the regular trash.

The logical workflow for the disposal of Oxypurinol-13C,15N2 is illustrated in the diagram

below.
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Wear Appropriate PPE
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A flowchart illustrating the key steps for proper chemical waste management.

III. Experimental Workflow for Handling and
Disposal
The following diagram outlines a typical experimental workflow involving Oxypurinol-
13C,15N2, from preparation to the final disposal of waste.
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A diagram showing the lifecycle of Oxypurinol-13C,15N2 in a typical lab experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Oxypurinol-13C,15N2: A Step-by-
Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12367198#oxypurinol-13c-15n2-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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